Cas no 132292-01-4 (6-Bromopyrimidine-2,4-diamine)
6-Bromopyrimidine-2,4-diamine is a brominated pyrimidine derivative featuring both amino and bromo functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular structure (C4H5BrN4) combines a reactive bromine atom at the 6-position with two amino groups at the 2- and 4-positions, enabling selective cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and nucleophilic substitutions. This compound exhibits high purity (>97%) and stability under standard conditions, suitable for constructing heterocyclic scaffolds in drug discovery, particularly for kinase inhibitors and antiviral agents. The electron-withdrawing bromine enhances reactivity in metal-catalyzed transformations, while the diamino substitution pattern allows further functionalization via acylation or condensation reactions. It serves as a key precursor for synthesizing fused pyrimidine systems in medicinal chemistry.
6-Bromopyrimidine-2,4-diamine structure
Product Name:6-Bromopyrimidine-2,4-diamine
CAS No:132292-01-4
MF:C4H5BrN4
MW:189.013298749924
MDL:MFCD30081532
CID:5618074
PubChem ID:15055390
Update Time:2025-07-02
6-Bromopyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromopyrimidine-2,4-diamine
- SCHEMBL7024976
- 132292-01-4
- EN300-2958863
- 2,4-Pyrimidinediamine, 6-bromo-
- 6-Bromopyrimidine-2,4-diamine
-
- MDL： MFCD30081532
- Inchi： 1S/C4H5BrN4/c5-2-1-3(6)9-4(7)8-2/h1H,(H4,6,7,8,9)
- InChI Key： ULSYPLOIMKLSCA-UHFFFAOYSA-N
- SMILES： BrC1=CC(N)=NC(N)=N1
Computed Properties
- Exact Mass: 187.96976g/mol
- Monoisotopic Mass: 187.96976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.956±0.06 g/cm3(Predicted)
- Boiling Point: 447.2±48.0 °C(Predicted)
- pka: 3.66±0.10(Predicted)
6-Bromopyrimidine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2958863-1g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95% | 1g |
$871.0 | 2023-09-06 | |
| Enamine | EN300-2958863-5g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95% | 5g |
$2525.0 | 2023-09-06 | |
| Enamine | EN300-2958863-10g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95% | 10g |
$3746.0 | 2023-09-06 | |
| Enamine | EN300-2958863-0.05g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-2958863-0.1g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-2958863-0.25g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-2958863-0.5g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-2958863-1.0g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-2958863-2.5g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-2958863-5.0g |
6-bromopyrimidine-2,4-diamine |
132292-01-4 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 |
6-Bromopyrimidine-2,4-diamine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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